Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
Overview
Description
Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound that has been extensively studied due to its potential application in scientific research. The compound is also known as J147 and has been found to exhibit neuroprotective properties in various studies.
Mechanism of Action
The mechanism of action of Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, it has been suggested that the compound may exert its neuroprotective effects by increasing the expression of neurotrophic factors and reducing oxidative stress in the brain. The compound has also been found to increase the production of ATP, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. The compound has been shown to increase the expression of neurotrophic factors, which are important for the growth and survival of neurons. Additionally, the compound has been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for lab experiments. The compound has been extensively studied and has been shown to exhibit neuroprotective properties in various animal models. Additionally, the compound has been found to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases. However, there are also some limitations to the use of the compound in lab experiments. The compound is relatively expensive and may not be readily available in some laboratories. Additionally, the mechanism of action of the compound is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the study of Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One potential direction is to further investigate the mechanism of action of the compound and its potential applications in the treatment of various diseases. Additionally, the compound may have potential applications in the development of new drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders. Further studies are also needed to investigate the safety and toxicity of the compound in humans.
Synthesis Methods
The synthesis of Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a complex process that involves several steps. The compound was first synthesized by Schubert et al. in 2012 using a convergent synthetic strategy. The synthesis involves the reaction of two key intermediates, 4-(3-pyridinyl)-1,2,3,6-tetrahydropyridine-7-carboxylic acid and 2-methoxy-5-nitrobenzaldehyde, followed by a reduction and cyclization reaction to form the final product.
Scientific Research Applications
Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been extensively studied for its potential application in scientific research. The compound has been found to exhibit neuroprotective properties and has been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, the compound has been found to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.
properties
Molecular Formula |
C28H30N2O6 |
|---|---|
Molecular Weight |
490.5 g/mol |
IUPAC Name |
diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-pyridin-3-yl-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C28H30N2O6/c1-5-35-27(32)22-16(3)30-20-14-19(18-11-7-8-12-21(18)34-4)24(28(33)36-6-2)26(31)25(20)23(22)17-10-9-13-29-15-17/h7-13,15,19,23-24,30H,5-6,14H2,1-4H3 |
InChI Key |
JRXLKXBAEPJUQH-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CN=CC=C3)C4=CC=CC=C4OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CN=CC=C3)C4=CC=CC=C4OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-4-[4-(benzyloxy)-3-methoxyphenyl]-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303700.png)
![2-Amino-1-morpholin-4-yl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile](/img/structure/B303712.png)
